Emergent superconductivity in K2ReH9 under pressure†

Journal of Materials Chemistry C Pub Date: 2022-09-12 DOI: 10.1039/D2TC02842E

Abstract

Pressure, as a controllable thermodynamic parameter, can substantially modulate the structural topologies, e.g., phase transition, and electronic properties of the known compounds. Herein, we found that the compression of H-rich compounds, stabilizing at ambient conditions, is an applicable route to achieve high-temperature superconductivity at a lower pressure (<100 GPa). First-principles calculations reveal that under compression, K2ReH9 experiences structural transforms from P[6 with combining macron]2m symmetry to Pmma phase via an intermediate Pma2 phase, then to P63/mcm phase, accompanied by semiconductor-to-metal transition. More interestingly, the estimated superconducting transition temperature (Tc) of P63/mcm phase is up to 127.1 K at 75 GPa, comparable to the well-known LaBH8, a low-pressure dynamically stable superconductor. Additionally, from Pmma to P63/mcm phase, the enhanced number of H–H covalent bonds and their weakened strength, caused by the rotation of H triangles in ReH12 icosahedra, are responsible for the remarkable elevation of Tc value.

Graphical abstract: Emergent superconductivity in K2ReH9 under pressure
Recommended Literature
Journal of Materials Chemistry C
Journal Name：Journal of Materials Chemistry C
Research Products